Cas no 66582-16-9 (4-methyl-2-oxopentanenitrile)

• Product Name: 4-methyl-2-oxopentanenitrile
• CAS No: 66582-16-9
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 964218
• PubChem ID: 534471
• Update Time: 2025-04-19

4-methyl-2-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxopentanenitrile
• 3-methylbutanoyl cyanide
• 4-methyl-2-oxidanylidene-pentanenitrile
• A835721
• InChI=1/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H
• Pentanenitrile, 4-methyl-2-oxo-
• UYCTVHPXUZNWSQ-UHFFFAOYSA-N
• Isovalerylcyanid
• NS00052645
• DTXSID10985177
• 66582-16-9
• EINECS 266-413-5
• SCHEMBL15987
• AKOS006282594

• Inchi： 1S/C6H9NO/c1-5(2)3-6(8)4-7/h5H,3H2,1-2H3
• InChI Key： UYCTVHPXUZNWSQ-UHFFFAOYSA-N
• SMILES： O=C(C#N)CC(C)C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.938
• Boiling Point: 141.2°C at 760 mmHg
• Flash Point: 32.2°C
• Refractive Index: 1.416
• PSA: 40.86

4-methyl-2-oxopentanenitrile Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones